1-sec-butyl-1H-pyrazol-5-amine
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Description
1-sec-butyl-1H-pyrazol-5-amine is a chemical compound with the molecular formula C7H13N3 . It has a molecular weight of 139.2 .
Molecular Structure Analysis
The molecular structure of 1-sec-butyl-1H-pyrazol-5-amine consists of a pyrazole ring, which is a five-membered aromatic heterocyclic compound with two nitrogen atoms . One of the nitrogen atoms is connected to a sec-butyl group .Physical And Chemical Properties Analysis
1-sec-butyl-1H-pyrazol-5-amine is a solid at room temperature . More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not provided in the search results.Scientific Research Applications
Construction of Heterocyclic Scaffolds
5-Amino-pyrazoles, including “1-sec-butyl-1H-pyrazol-5-amine”, have been used as versatile synthetic building blocks in the synthesis of diverse heterocyclic or fused heterocyclic scaffolds . These compounds can be used to construct a wide variety of organic molecules with versatile functionalities .
Synthesis of Poly-substituted Heterocyclic Compounds
These compounds can be used in planning strategies to construct organic compounds, particularly diverse heterocyclic scaffolds, such as poly-substituted heterocyclic compounds .
Synthesis of Fused Heterocyclic Compounds
“1-sec-butyl-1H-pyrazol-5-amine” can be used in the synthesis of fused heterocyclic compounds. These include bicyclic, tricyclic, tetracyclic, and spiro-fused pyrazole derivatives .
Use in Conventional Reactions
5-Amino-pyrazoles can be used in a wide variety of conventional reactions . This includes one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions .
Use in Pharmaceutical and Medicinal Chemistry
5-Amino-pyrazoles, including “1-sec-butyl-1H-pyrazol-5-amine”, are similar to biologically active compounds and have diverse applications in the field of pharmaceutics and medicinal chemistry .
Reaction with α, β -Unsaturated Compounds
As an example, the condensation of 5-amino-pyrazoles and enynones in the presence of ethanol and heat provides easy access to fluorescent (trimethylsilylethynyl) pyrazolo [1,5- a ]pyrimidines .
properties
IUPAC Name |
2-butan-2-ylpyrazol-3-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N3/c1-3-6(2)10-7(8)4-5-9-10/h4-6H,3,8H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVXMAIZWDSEADI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)N1C(=CC=N1)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80396074 |
Source
|
Record name | 1-sec-butyl-1H-pyrazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80396074 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-sec-butyl-1H-pyrazol-5-amine | |
CAS RN |
3524-19-4 |
Source
|
Record name | 1-sec-butyl-1H-pyrazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80396074 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(butan-2-yl)-1H-pyrazol-5-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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